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Compound Name: SCH00013

CAS No.: 217963-18-3

Cat. No.: B1139404

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SCH00013 is a novel cardiotonic agent identified as a Ca2+ sensitizer. It enhances cardiac

contractility by increasing the sensitivity of the myofilaments to calcium, leading to a positive

inotropic effect without a significant increase in heart rate (chronotropic effect).[1] This

pharmacological profile makes SCH00013 a promising candidate for the treatment of

congestive heart failure.[1] Echocardiography is a non-invasive imaging modality that is

essential for assessing the in vivo effects of SCH00013 on cardiac function. These application

notes provide a detailed protocol for utilizing echocardiography to evaluate the cardiac effects

of SCH00013 in a preclinical canine model.

Mechanism of Action: Ca2+ Sensitization
SCH00013 exerts its primary effect by binding to cardiac troponin C (cTnC), a key protein in the

regulation of muscle contraction. This binding enhances the affinity of cTnC for Ca2+, leading
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to a more sustained interaction between actin and myosin filaments at a given intracellular

calcium concentration. The result is an increase in the force of myocardial contraction. At

higher concentrations, a moderate contribution from a cAMP-dependent mechanism may also

be observed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Investigation on SCH00013, a novel cardiotonic agent with Ca++ sensitizing action. 2nd
communication: in vivo cardiovascular effects and bioavailability in dogs - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Assessing Cardiac
Function with SCH00013 Using Echocardiography]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1139404/docs#application-notes-and-
protocols-assessing-cardiac-function-with-sch00013-using-echocardiography]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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